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Compound of Interest

Compound Name: Choline-D6 chloride

Cat. No.: B12410421

Executive Summary

Choline-D6 chloride (N,N-dimethyl-d6-choline chloride) represents a critical class of stable
isotope-labeled standards used in the quantitative analysis of cholinergic pathways. Unlike
generic internal standards, the specific deuteration of the N-methyl groups provides a distinct
mass shift (+6 Da) that eliminates isobaric interference while maintaining chromatographic
fidelity identical to endogenous choline. This guide details the physicochemical properties,
mechanistic advantages in LC-MS/MS workflows, and rigorous handling protocols required to
maintain isotopic integrity during metabolomic profiling of biological matrices.

Physicochemical Profile

Choline-D6 chloride is a quaternary ammonium salt characterized by high polarity and
significant hygroscopicity. Its utility in research stems from the precise substitution of six
hydrogen atoms with deuterium on the quaternary amine headgroup.

Table 1: Chemical Specifications of Choline-D6 Chloride
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Property

Specification

Notes

Chemical Name

Choline-1,1,2,2-d4 chloride (or
N,N-dimethyl-d6 depending on

Note: Standard "Choline-D6"
often refers to the N,N-

dimethyl-d6 isotopologue.[1][2]

labeling)
[31[4]
Deuterium enrichment >99
Chemical Formula
atom % D
] +6.04 Da shift vs. native
Molecular Weight ~145.66 g/mol )
Choline (139.62 g/mol )
White hygroscopic crystalline ] ) o
Appearance ] Deliquescent in moist air
solid
- Water (>650 g/L), Ethanol, Insoluble in non-polar solvents
Solubility
Methanol (Ether, Benzene)
) Permanently charged across
pKa N/A (Quaternary Ammonium)
all pH ranges
Generic Parent: 67-48-1;
CAS Number Varies by isotopologue Consult CoA for specific
isotope CAS
) Critical to prevent hydrolysis or
Storage -20°C, Desiccated

clumping

Critical Note on Isotopic Purity: Commercial "Choline-D6" usually implies labeling at the

dimethyl amine moiety (

). Researchers must verify the certificate of analysis (CoA) to distinguish it from

Choline-D9 (trimethyl-d9) or Choline-D4 (ethane-d4), as these variations affect the

MRM (Multiple Reaction Monitoring) transitions in mass spectrometry.
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Mechanistic Role in Mass Spectrometry

The primary application of Choline-D6 is as a Stable Isotope Labeled Internal Standard (SIL-IS)
in Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

The Isotope Effect and Co-Elution

In HILIC (Hydrophilic Interaction Liquid Chromatography) modes, Choline-D6 exhibits a
retention time nearly identical to endogenous choline. This co-elution is vital for:

» Matrix Effect Compensation: The isotope experiences the exact same ionization suppression
or enhancement from the biological matrix as the analyte.

» Carrier Effect: High concentrations of the SIL-IS can block active sites on glassware or the
column, improving the recovery of trace-level endogenous choline.

Mass Shift and Signal Deconvolution

The +6 Da mass shift moves the precursor ion (

) from m/z 104 (native) to m/z 110 (D6). This shift is sufficient to avoid "cross-talk” from
naturally occurring C13 isotopes of the native analyte, ensuring high signal-to-noise ratios even
at the Lower Limit of Quantitation (LLOQ).

Visualization: Structural Isotope Labeling

The following diagram illustrates the specific deuteration sites typically found in Choline-D6
(Dimethyl-d6 labeling).
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Figure 1: Structural schematic of N,N-dimethyl-d6-choline chloride, highlighting the two
deuterated methyl groups responsible for the +6 Da mass shift.

Experimental Protocol: LC-MS/MS Quantification

This protocol outlines a validated workflow for quantifying choline in plasma or tissue using
Choline-D6 as the internal standard.

Stock Solution Preparation

o Weighing: Rapidly weigh 10 mg of Choline-D6 chloride into a tared glass vial. Note:
Perform in a glove box or low-humidity environment due to hygroscopicity.

o Dissolution: Dissolve in 10 mL of 50:50 Methanol:Water (v/v) to create a 1 mg/mL primary
stock.

o Storage: Aliquot into amber glass vials and store at -20°C. Stable for 6 months.

Sample Extraction (Protein Precipitation)
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Aliquot: Transfer 50 pL of plasma/homogenate to a centrifuge tube.

Spike: Add 10 pL of Choline-D6 working solution (e.g., 5 uM).

Precipitate: Add 150 pL of ice-cold Acetonitrile containing 0.1% Formic Acid.

Vortex/Centrifuge: Vortex for 30s, then centrifuge at 12,000 x g for 10 min at 4°C.

Supernatant: Transfer supernatant to an LC vial for injection.

LC-MS/MS Parameters (HILIC Mode)

e Column: Silica-based HILIC or Amide column (e.g., 2.1 x 100 mm, 1.7 pm).
e Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.0).
» Mobile Phase B: Acetonitrile with 0.1% Formic Acid.
» Gradient: 90% B to 50% B over 5 minutes.
e Detection (MRM):
o Native Choline:[2]m/z 104.1 - 60.1 (Quantifier)

o Choline-D6:m/z 110.1 - 66.1 (Quantifier)

Visualization: Analytical Workflow
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Figure 2: Step-by-step analytical workflow for Choline quantification using Choline-D6 isotope
dilution.

Handling, Stability, and Safety
Hygroscopic Management

Choline chloride salts are extremely hygroscopic. Exposure to ambient air for even minutes can
result in the absorption of significant water mass, altering the effective concentration of
prepared standards.

o Protocol: Always equilibrate the vial to room temperature before opening to prevent
condensation. Weigh rapidly or use a dry box.

Chemical Stability[5][6]

o Solution Stability: Choline-D6 is stable in aqueous acidic solution (0.1% Formic Acid) for up
to 24 hours in an autosampler (4°C).

» Long-term: Solid material is stable for >2 years if stored desiccated at -20°C.

» Incompatibility: Avoid strong alkaline conditions (pH > 10), which can lead to Hofmann
elimination or degradation of the quaternary amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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